Dotap chloride
Dotap chloride
1,2-Dioleoyl-3-trimethylammoniumpropane (DOTAP) is a cationic liposome-forming compound used for transfection of DNA, RNA, and other negatively charged molecules into eukaryotic cells. It has been used in the composition of small unilamellar liposomes formulated as a gene delivery vectors for gene therapy.
Brand Name:
Vulcanchem
CAS No.:
132172-61-3
VCID:
VC20775076
InChI:
InChI=1S/C42H80NO4.ClH/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-41(44)46-39-40(38-43(3,4)5)47-42(45)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2;/h20-23,40H,6-19,24-39H2,1-5H3;1H/q+1;/p-1/b22-20-,23-21-;
SMILES:
Molecular Formula:
C42H80ClNO4
Molecular Weight:
698.5 g/mol
Dotap chloride
CAS No.: 132172-61-3
Cat. No.: VC20775076
Molecular Formula: C42H80ClNO4
Molecular Weight: 698.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,2-Dioleoyl-3-trimethylammoniumpropane (DOTAP) is a cationic liposome-forming compound used for transfection of DNA, RNA, and other negatively charged molecules into eukaryotic cells. It has been used in the composition of small unilamellar liposomes formulated as a gene delivery vectors for gene therapy. |
|---|---|
| CAS No. | 132172-61-3 |
| Molecular Formula | C42H80ClNO4 |
| Molecular Weight | 698.5 g/mol |
| IUPAC Name | 2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl-trimethylazanium;chloride |
| Standard InChI | InChI=1S/C42H80NO4.ClH/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-41(44)46-39-40(38-43(3,4)5)47-42(45)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2;/h20-23,40H,6-19,24-39H2,1-5H3;1H/q+1;/p-1/b22-20-,23-21-; |
| Standard InChI Key | KSXTUUUQYQYKCR-LQDDAWAPSA-M |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCC(=O)OCC(C[N+](C)(C)C)OC(=O)CCCCCCC/C=C\CCCCCCCC.[Cl-] |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)OCC(C[N+](C)(C)C)OC(=O)CCCCCCCC=CCCCCCCCC.[Cl-] |
| Appearance | Assay:≥95%A crystalline solid |
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